1-(3-methylbutyl)-1H-indole-2,3-dione
Cat. No. B2835886
Key on ui cas rn:
379254-50-9
M. Wt: 217.268
InChI Key: IXZVZVSXNXWRBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:14][CH2:15][CH2:16][CH:17]([CH3:18])[CH3:19].[H-:13].[Na+:12].[O:1]=[C:2]1[NH:3][c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]2[C:10]1=[O:11].[O:20]=[CH:21][N:22]([CH3:23])[CH3:24]>>[O:1]=[C:2]1[N:3]([CH2:15][CH2:16][CH:17]([CH3:18])[CH3:19])[c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]2[C:10]1=[O:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)CCBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1Nc2ccccc2C1=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)CCN1C(=O)C(=O)c2ccccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
